Cas no 1804698-96-1 (3-Amino-6-cyano-2-(difluoromethyl)-5-fluoropyridine)

3-Amino-6-cyano-2-(difluoromethyl)-5-fluoropyridine is a fluorinated pyridine derivative with a unique structural motif, combining amino, cyano, and difluoromethyl functional groups. This compound exhibits significant potential as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its electron-deficient pyridine core and multiple reactive sites. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the amino and cyano groups offer sites for further derivatization. Its distinct substitution pattern enables selective modifications, making it valuable for constructing complex heterocyclic systems. The compound's stability under various reaction conditions and its compatibility with cross-coupling reactions further highlight its utility in medicinal chemistry and material science applications.

3-Amino-6-cyano-2-(difluoromethyl)-5-fluoropyridine structure

1804698-96-1 structure

Product Name:3-Amino-6-cyano-2-(difluoromethyl)-5-fluoropyridine

CAS No:1804698-96-1

MF:C₇H₄F₃N₃

MW:187.121971130371

CID:4921971

Update Time:2025-07-02

3-Amino-6-cyano-2-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-cyano-2-(difluoromethyl)-5-fluoropyridine
- Inchi： 1S/C7H4F3N3/c8-3-1-4(12)6(7(9)10)13-5(3)2-11/h1,7H,12H2
- InChI Key： VLPJIQDNFFIDAC-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC(=C(C#N)N=1)F)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
XLogP3: 1
Topological Polar Surface Area: 62.7

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A023030264-500mg	3-Amino-6-cyano-2-(difluoromethyl)-5-fluoropyridine	1804698-96-1	97%	500mg	$1,019.20	2022-04-01
Alichem	A023030264-1g	3-Amino-6-cyano-2-(difluoromethyl)-5-fluoropyridine	1804698-96-1	97%	1g	$1,646.40	2022-04-01